2-anilino-N'-{3-chloro-4-[(4-fluorobenzyl)oxy]benzylidene}acetohydrazide

• IUPAC Name: 2-anilino-N-[(E)-[3-chloro-4-[(4-fluorophenyl)methoxy]phenyl]methylideneamino]acetamide
• InChI: InChI=1S/C22H19ClFN3O2/c23-20-12-17(8-11-21(20)29-15-16-6-9-18(24)10-7-16)13-26-27-22(28)14-25-19-4-2-1-3-5-19/h1-13,25H,14-15H2,(H,27,28)/b26-13+
• InChI Key: AVBHWTXJMBVJMA-LGJNPRDNSA-N
• Canonical SMILES: C1=CC=C(C=C1)NCC(=O)NN=CC2=CC(=C(C=C2)OCC3=CC=C(C=C3)F)Cl
• Isomeric SMILES: C1=CC=C(C=C1)NCC(=O)N/N=C/C2=CC(=C(C=C2)OCC3=CC=C(C=C3)F)Cl
• Molecular Formula: C22H19ClFN3O2
• Molecular Weight: 411.9 g/mol

Description

2-anilino-N'-{3-chloro-4-[(4-fluorobenzyl)oxy]benzylidene}acetohydrazide (2-ANCH) is an important synthetic compound used in various research and laboratory applications. It is a hydrazide derivative of aniline and is used as a reagent in organic synthesis. It is also used as a chromogenic reagent in analytical chemistry and as a ligand in coordination chemistry. 2-ANCH is a versatile compound with a wide range of applications and has been studied extensively in recent years.

Scientific Research Applications

2-anilino-N'-{3-chloro-4-[(4-fluorobenzyl)oxy]benzylidene}acetohydrazide has been used in various scientific research applications, including organic synthesis, analytical chemistry, and coordination chemistry. In organic synthesis, it is used as a reagent for the synthesis of various compounds, such as amines, amides, esters, and heterocycles. In analytical chemistry, it is used as a chromogenic reagent for the detection of various compounds, such as proteins, carbohydrates, and nucleic acids. In coordination chemistry, it is used as a ligand for the preparation of various coordination complexes.

Mechanism of Action

The mechanism of action of 2-anilino-N'-{3-chloro-4-[(4-fluorobenzyl)oxy]benzylidene}acetohydrazide is not well understood. However, it is believed that it acts as a nucleophilic reagent in organic synthesis, a chromogenic reagent in analytical chemistry, and a ligand in coordination chemistry. In organic synthesis, it acts as a nucleophile and reacts with electrophiles to form various compounds. In analytical chemistry, it acts as a chromogenic reagent and reacts with various compounds to form colored complexes. In coordination chemistry, it acts as a ligand and binds to metal ions to form coordination complexes.
Biochemical and Physiological Effects
2-anilino-N'-{3-chloro-4-[(4-fluorobenzyl)oxy]benzylidene}acetohydrazide has not been studied extensively in terms of its biochemical and physiological effects. However, it is believed to be non-toxic and non-irritant. As such, it is generally considered safe for use in laboratory experiments.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-anilino-N'-{3-chloro-4-[(4-fluorobenzyl)oxy]benzylidene}acetohydrazide in laboratory experiments is its versatility. It can be used in a variety of research applications, including organic synthesis, analytical chemistry, and coordination chemistry. Furthermore, it is a relatively inexpensive reagent, making it an attractive choice for researchers on a budget.
However, there are some limitations to using 2-anilino-N'-{3-chloro-4-[(4-fluorobenzyl)oxy]benzylidene}acetohydrazide in laboratory experiments. It is not a particularly stable compound, and it can decompose in the presence of light and moisture. Furthermore, it is not particularly soluble in water, making it difficult to use in aqueous solutions.

Future Directions

In the future, there are a number of potential applications for 2-anilino-N'-{3-chloro-4-[(4-fluorobenzyl)oxy]benzylidene}acetohydrazide that could be explored. For example, it could be used as a catalyst for the synthesis of various compounds, such as pharmaceuticals, agrochemicals, and polymers. It could also be used in the development of new analytical methods for the detection of various compounds. Additionally, it could be used as a ligand in the synthesis of new coordination complexes. Finally, further research could be conducted to better understand the biochemical and physiological effects of 2-anilino-N'-{3-chloro-4-[(4-fluorobenzyl)oxy]benzylidene}acetohydrazide.

Synthesis Methods

2-anilino-N'-{3-chloro-4-[(4-fluorobenzyl)oxy]benzylidene}acetohydrazide can be synthesized by a variety of methods, including direct condensation of aniline with 3-chloro-4-[(4-fluorobenzyl)oxy]benzaldehyde, reaction of aniline with 3-chloro-4-[(4-fluorobenzyl)oxy]benzoyl chloride, and reaction of aniline with 3-chloro-4-[(4-fluorobenzyl)oxy]benzylideneacetohydrazide. The most common method of synthesis is the direct condensation of aniline with 3-chloro-4-[(4-fluorobenzyl)oxy]benzaldehyde, which yields a product with a purity of up to 99%.